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Introduction
Trithionate (S₃O₆²⁻) is a sulfur oxyanion that plays a significant role as an intermediate in

various industrial chemical processes, particularly within the hydrometallurgical and mining

sectors. Its unique chemical properties make it a key component in the leaching of precious

metals and in the broader context of sulfide ore processing. This document provides detailed

application notes, experimental protocols, and logical diagrams to illustrate the industrial utility

of trithionate.

Application Notes
Hydrometallurgy: Gold Leaching via the Thiosulfate
Process
Trithionate is a crucial intermediate species in the thiosulfate leaching of gold, a promising and

more environmentally benign alternative to traditional cyanidation. In this process, an aqueous

solution containing thiosulfate (S₂O₃²⁻) is used to dissolve gold from ores. Trithionate is

formed as a byproduct of thiosulfate oxidation, and its concentration can influence the overall

efficiency of the gold recovery process.

Key Applications:
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Elution of Gold from Ion Exchange Resins: Concentrated trithionate solutions are highly

effective eluants for stripping gold that has been adsorbed onto anion exchange resins

during the gold recovery process.[1] This is a critical step in isolating the precious metal from

the leaching solution.

Intermediate in Leaching Solutions: Trithionate is naturally formed during the oxidation of

thiosulfate in the presence of a catalyst, such as copper(II) ions, which is essential for the

dissolution of gold.[2] Understanding and controlling the concentration of trithionate is vital

for optimizing the leaching kinetics.

Hydrometallurgy: Nickel Extraction
In certain hydrometallurgical processes for nickel extraction from sulfide ores, trithionate is

present in the leach liquor along with other sulfur compounds like sulfate and thiosulfate.[3] The

process involves leaching the ore under controlled redox potential to selectively dissolve the

nickel.

Process Overview:

Initial Leaching Stage: Dissolution of the nickel-containing alloy is carried out at a low redox

potential.[3]

Oxidation Stage: The redox potential is then increased, leading to the oxidation of sulfide

forms and the presence of trithionate in the resulting solution.[3]

Nickel Recovery: The pregnant liquor containing the dissolved nickel and trithionate is

further processed to precipitate and recover nickel carbonate.[3]

Quantitative Data
The following tables summarize quantitative data from various studies on the applications of

trithionate in gold leaching processes.

Table 1: Optimal Conditions for Gold Leaching using Thiosulfate-Glycine System[4]
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Parameter Optimal Value Gold Recovery (%)
Leaching Time
(hours)

Sodium Thiosulfate 0.7 M 89.3 6

Glycine 1.75 M

Copper Sulfate 5 mM

pH 9.3

Temperature 60 °C

Permanganate

Addition
Every 2 hours

Table 2: Elution of Gold from Ion Exchange Resin using Trithionate[1]

Eluant
Concentration
Range (g/L)

Elution Time
(hours)

Gold Elution
Efficiency (%)

Trithionate 1 - Saturation 4 - 12 > 99

Preferred

Concentration
20 - 250

More Preferred

Concentration
50 - 200

Table 3: Multi-stage Thiosulfate Leaching of High Copper Gold Concentrate[5]
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Leaching Stage Leaching Time (hours)
Cumulative Gold Leaching
Rate (%)

1 8 -

2 16 -

3 24 -

4 32 -

5 40 22.97

Leaching Conditions: 0.15

mol/L Copper ion, 0.3 mol/L

Thiosulfate, 1.5 mol/L

Ammonia, 40 °C, pH 9-10,

Liquid-solid ratio 5:1, Stirring

speed 400 rpm.

Experimental Protocols
Protocol 1: Laboratory-Scale Synthesis of Sodium
Trithionate
This protocol describes the synthesis of sodium trithionate via the oxidation of sodium

thiosulfate with hydrogen peroxide.

Materials:

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

30% Hydrogen peroxide (H₂O₂)

Ethanol

Distilled water

Ice bath
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Magnetic stirrer and stir bar

Burette or dropping funnel

Buchner funnel and filter paper

Vacuum flask

Procedure:

Dissolve 62 g of sodium thiosulfate pentahydrate in 50 mL of distilled water in a beaker.

Cool the solution to 0-10 °C using an ice bath and stir mechanically.

Slowly add 52 mL of 30% hydrogen peroxide to the solution from a burette or dropping

funnel while maintaining the temperature between 0-10 °C.

A precipitate of sodium sulfate will form. Cool the solution to -10 °C to maximize the

precipitation of sodium sulfate.

Quickly filter the cold solution by suction through a pre-cooled Buchner funnel to remove the

sodium sulfate.

To obtain anhydrous sodium trithionate, slowly pour the filtrate into 150 mL of ethanol with

vigorous stirring.

Collect the precipitated crystalline salt by suction filtration.

Wash the crystals with a small amount of ethanol and dry them in the air.

The expected yield of anhydrous sodium trithionate is approximately 80-85%.

Protocol 2: General Procedure for Thiosulfate Leaching
of Gold Ore
This protocol outlines a general laboratory procedure for leaching gold from a finely ground ore

using a thiosulfate solution.
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Materials:

Gold-bearing ore, finely ground

Sodium thiosulfate (Na₂S₂O₃)

Ammonia solution (NH₃)

Copper sulfate (CuSO₄) as a catalyst

Deionized water

Leaching vessel (e.g., stirred tank reactor)

pH meter

Mechanical stirrer

Filtration apparatus

Procedure:

Prepare the leaching solution by dissolving the desired amounts of sodium thiosulfate,

ammonia, and copper sulfate in deionized water. A typical starting concentration might be 0.1

M Na₂S₂O₃, 0.2 M NH₃, and 15 ppm Cu²⁺.

Place a known weight of the ground ore into the leaching vessel.

Add the leaching solution to the ore to achieve the desired solid-to-liquid ratio (e.g., 40%

solids).

Commence stirring at a rate sufficient to keep the ore particles suspended.

Monitor and maintain the pH of the slurry within the desired range (typically 9-10.5) by

adding ammonia solution as needed.

Maintain the desired temperature (e.g., 25-60 °C).
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Take periodic samples of the slurry, filter to separate the pregnant solution, and analyze the

gold concentration in the solution using a suitable analytical method (e.g., Atomic Absorption

Spectroscopy or Inductively Coupled Plasma Mass Spectrometry) to monitor the leaching

progress.

Continue the leaching for the desired duration (e.g., 6-24 hours).

At the end of the leach, filter the entire slurry to separate the pregnant solution containing the

dissolved gold from the solid tailings.

Mandatory Visualization
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Caption: Workflow for gold leaching using thiosulfate and recovery with trithionate elution.
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Caption: Simplified pathway of trithionate formation from thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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